Cas no 89704-61-0 (Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy-)

• Product name: Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy-
• CAS No: 89704-61-0
• MF: C₁₂H₁₅NO₅S
• MW: 285.3162
• CID: 591971
• PubChem ID: 57698658

Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy-
• 5-(cyclobutylsulfamoyl)-2-methoxybenzoic acid
• 89704-61-0
• SCHEMBL13850383
• AKOS011703037
• DTXSID30727612

• Inchi： InChI=1S/C12H15NO5S/c1-18-11-6-5-9(7-10(11)12(14)15)19(16,17)13-8-3-2-4-8/h5-8,13H,2-4H2,1H3,(H,14,15)
• InChI Key： BMTGPYPBLIGUSD-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)S(=O)(=O)NC2CCC2)C(=O)O

Computed Properties

• Exact Mass: 285.06709375g/mol
• Monoisotopic Mass: 285.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 1.3